Cas no 837376-41-7 (Pyridine, 2-fluoro-5-(3-thienyl)-)

• Product Name: Pyridine, 2-fluoro-5-(3-thienyl)-
• CAS No: 837376-41-7
• MF: C₉H₆FNS
• MW: 179.214044094086
• CID: 1814275
• PubChem ID: 11389737
• Update Time: 2025-05-25

Pyridine, 2-fluoro-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-5-(3-thienyl)-
• SCHEMBL3601434
• 2-fluoro-5-(thiophen-3-yl)pyridine
• EN300-745896
• US8609708, 28
• 2-fluoro-5-thiophen-3-yl-pyridine
• BDBM50158913
• CHEMBL179005
• 837376-41-7

• Inchi： 1S/C9H6FNS/c10-9-2-1-7(5-11-9)8-3-4-12-6-8/h1-6H
• InChI Key： UJFDLQZAPFUWOD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 179.02049853g/mol
• Monoisotopic Mass: 179.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Additional information on Pyridine, 2-fluoro-5-(3-thienyl)-

Comprehensive Overview of Pyridine, 2-fluoro-5-(3-thienyl)- (CAS No. 837376-41-7)

The compound Pyridine, 2-fluoro-5-(3-thienyl)- (CAS No. 837376-41-7) is a fluorinated pyridine derivative with a thienyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure combines the aromatic properties of pyridine and thiophene, which are widely studied in materials science and medicinal chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and functional materials.

One of the key features of Pyridine, 2-fluoro-5-(3-thienyl)- is its role as a building block for heterocyclic compounds. The presence of both fluorine and thienyl groups enhances its reactivity, enabling selective modifications for targeted applications. For instance, the fluoro-substituted pyridine moiety is often utilized in the development of bioactive molecules, while the thienyl group contributes to electronic properties, making it valuable in organic electronics and optoelectronic devices.

In recent years, the demand for high-purity chemical intermediates like Pyridine, 2-fluoro-5-(3-thienyl)- has surged, driven by advancements in precision medicine and green chemistry. Scientists are exploring its use in catalysis and ligand design, where its structural motifs can improve reaction efficiency and selectivity. Additionally, its potential in polymer chemistry has attracted attention, particularly for creating conductive polymers and sensors.

The synthesis of Pyridine, 2-fluoro-5-(3-thienyl)- typically involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi coupling, to attach the thienyl group to the pyridine core. These methods are favored for their atom economy and compatibility with diverse functional groups. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure, ensuring it meets the stringent requirements of pharmaceutical-grade chemicals.

From an industrial perspective, Pyridine, 2-fluoro-5-(3-thienyl)- aligns with the growing trend toward sustainable chemical production. Companies are investing in flow chemistry and continuous manufacturing to scale up its synthesis while minimizing waste. This approach not only improves efficiency but also addresses environmental concerns, a topic highly relevant to today’s eco-conscious consumers and regulatory bodies.

In summary, Pyridine, 2-fluoro-5-(3-thienyl)- (CAS No. 837376-41-7) is a promising compound with broad applications across multiple scientific disciplines. Its unique structural attributes and reactivity make it a valuable tool for researchers exploring next-generation materials and therapeutic agents. As the chemical industry evolves, this compound is poised to play a pivotal role in innovations that align with global priorities like sustainability and technological advancement.